Cas no 39862-58-3 (1,2,4triazino5,6-cquinoline)

• Product Name: 1,2,4triazino5,6-cquinoline
• CAS No: 39862-58-3
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 875071
• PubChem ID: 213010
• Update Time: 2026-04-29

1,2,4triazino5,6-cquinoline Chemical and Physical Properties

Names and Identifiers

• Strinoline
• <3-14C>-as-Triazino<5,6-c>chinolin
• 1,2,4-Triazino[5,6-c]quinoline
• As-triazino<5,6-c>chinolin
• 1,2,4triazino5,6-cquinoline

Computed Properties

• Exact Mass: 182.05900

Experimental Properties

• PSA: 51.56000
• LogP: 1.57300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1,2,4triazino5,6-cquinoline

Comprehensive Analysis of 1,2,4-Triazino[5,6-c]quinoline (CAS No. 39862-58-3): Properties, Applications, and Research Trends

1,2,4-Triazino[5,6-c]quinoline (CAS No. 39862-58-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and versatile applications. This nitrogen-rich fused ring system belongs to the triazinoquinoline family, which is known for its potential in drug discovery, optoelectronics, and catalysis. Researchers are increasingly exploring its derivatives for their bioactivity, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 1,2,4-Triazino[5,6-c]quinoline combines a quinoline backbone with a 1,2,4-triazine moiety, creating a planar, conjugated system. This configuration contributes to its photophysical properties, making it a candidate for organic light-emitting diodes (OLEDs) and fluorescent probes. Recent studies highlight its role in chemo-sensing, where its derivatives detect metal ions or biomolecules with high selectivity—a topic trending in analytical chemistry forums and AI-driven research queries.

In the context of drug development, 39862-58-3 has been investigated for its kinase inhibitory activity, a hot topic linked to cancer therapeutics. Computational models (molecular docking) suggest its affinity for ATP-binding sites, aligning with the growing demand for small-molecule inhibitors. Users frequently search for "triazinoquinoline kinase inhibitors" or "CAS 39862-58-3 applications," reflecting interest in precision medicine and structure-activity relationships (SAR).

Another emerging application lies in green chemistry. The compound’s potential as a catalyst ligand in cross-coupling reactions (e.g., Suzuki-Miyaura) resonates with sustainable chemistry trends. SEO data shows rising queries like "eco-friendly triazine catalysts," underscoring the demand for non-toxic alternatives in industrial processes. Its thermal stability and electron-accepting nature also make it relevant for energy storage materials, a niche explored in battery research.

From a synthetic perspective, 1,2,4-Triazino[5,6-c]quinoline is typically prepared via cyclocondensation of o-aminocarbonyl precursors with hydrazine derivatives. Optimizing its yield and purity remains a focus, as evidenced by patent filings and academic papers. Lab-scale protocols are often searched alongside terms like "scalable triazinoquinoline synthesis," highlighting the industrial scalability concerns among chemists.

In summary, 39862-58-3 exemplifies the intersection of medicinal chemistry and advanced materials. Its adaptability to high-throughput screening and molecular engineering positions it as a compound of enduring relevance. As AI-assisted drug design and renewable energy solutions dominate scientific discourse, this molecule’s multifaceted roles ensure its place in cutting-edge research.